Cas no 15536-25-1 (Phosphonothioic acid,P-methyl-, O,S-dibutyl ester)

Phosphonothioic acid,P-methyl-, O,S-dibutyl ester structure
15536-25-1 structure
Product name:Phosphonothioic acid,P-methyl-, O,S-dibutyl ester
CAS No:15536-25-1
MF:C9H21O2PS
MW:224.30064
CID:182999
PubChem ID:3084236

Phosphonothioic acid,P-methyl-, O,S-dibutyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonothioic acid,P-methyl-, O,S-dibutyl ester
    • Phosphonothioic acid, methyl-, O,S-dibutyl ester
    • 1-[butylsulfanyl(methyl)phosphoryl]oxybutane
    • DTXSID30935199
    • 15536-25-1
    • O,S-Dibutyl methylphosphonothioate
    • GA 3
    • Inchi: InChI=1S/C9H21O2PS/c1-4-6-8-11-12(3,10)13-9-7-5-2/h4-9H2,1-3H3
    • InChI Key: OLNWHPYZGKSVEV-UHFFFAOYSA-N
    • SMILES: CCCCSP(OCCCC)(C)=O

Computed Properties

  • Exact Mass: 224.10013
  • Monoisotopic Mass: 224.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.012
  • Boiling Point: 283.8°Cat760mmHg
  • Flash Point: 125.4°C
  • Refractive Index: 1.457
  • PSA: 26.3
  • LogP: 4.15930

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